Cas no 898441-49-1 (4-{(2,4-dichlorophenyl)methylsulfanyl}-6-methyl-1,2-dihydropyrimidin-2-one)

• Product Name: 4-{(2,4-dichlorophenyl)methylsulfanyl}-6-methyl-1,2-dihydropyrimidin-2-one
• CAS No: 898441-49-1
• MF: C₁₂H₁₀Cl₂N₂OS
• MW: 301.191599369049
• CID: 5484402
• Update Time: 2025-06-14

4-{(2,4-dichlorophenyl)methylsulfanyl}-6-methyl-1,2-dihydropyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone, 4-[[(2,4-dichlorophenyl)methyl]thio]-6-methyl-
• 4-{(2,4-dichlorophenyl)methylsulfanyl}-6-methyl-1,2-dihydropyrimidin-2-one

• Inchi： 1S/C12H10Cl2N2OS/c1-7-4-11(16-12(17)15-7)18-6-8-2-3-9(13)5-10(8)14/h2-5H,6H2,1H3,(H,15,16,17)
• InChI Key： BRPUPIUQJCFZGU-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)=CC(SCC2=CC=C(Cl)C=C2Cl)=N1

Additional information on 4-{(2,4-dichlorophenyl)methylsulfanyl}-6-methyl-1,2-dihydropyrimidin-2-one

Comprehensive Overview of 4-{(2,4-dichlorophenyl)methylsulfanyl}-6-methyl-1,2-dihydropyrimidin-2-one (CAS No. 898441-49-1)

The compound 4-{(2,4-dichlorophenyl)methylsulfanyl}-6-methyl-1,2-dihydropyrimidin-2-one, identified by its CAS number 898441-49-1, is a specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a dihydropyrimidin-2-one core and a (2,4-dichlorophenyl)methylsulfanyl moiety, make it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance to current industry trends.

In recent years, the demand for heterocyclic compounds like 4-{(2,4-dichlorophenyl)methylsulfanyl}-6-methyl-1,2-dihydropyrimidin-2-one has surged due to their versatility in drug discovery. Researchers are particularly intrigued by its potential as a scaffold for kinase inhibitors or antimicrobial agents, aligning with the growing focus on combating antibiotic resistance. The compound’s sulfur-containing side chain also suggests possible applications in crop protection, a hot topic in sustainable agriculture.

From a synthetic chemistry perspective, the CAS 898441-49-1 compound exemplifies modern green chemistry principles. Its synthesis often involves catalytic methods to minimize waste, resonating with the global push for environmentally friendly manufacturing. Analytical techniques such as HPLC and NMR are critical for characterizing its purity, a common concern among buyers searching for "high-purity dihydropyrimidinone derivatives."

The pharmacological profile of 4-{(2,4-dichlorophenyl)methylsulfanyl}-6-methyl-1,2-dihydropyrimidin-2-one remains under investigation, but preliminary studies hint at its bioavailability and metabolic stability—key metrics in drug development forums. Its lipophilicity, inferred from the chlorophenyl group, could influence blood-brain barrier penetration, a recurring theme in neurodegenerative disease research.

Regulatory and safety data for CAS 898441-49-1 are often sought after in material safety data sheets (MSDS) queries. While not classified as hazardous under standard guidelines, proper laboratory handling protocols are emphasized, reflecting broader workplace safety trends. Storage recommendations typically include anhydrous conditions to preserve stability, a detail frequently overlooked in procurement discussions.

Market-wise, suppliers of 4-{(2,4-dichlorophenyl)methylsulfanyl}-6-methyl-1,2-dihydropyrimidin-2-one highlight its custom synthesis options, catering to the rise of bespoke chemical solutions. Pricing transparency and batch-to-batch consistency rank high in customer feedback, underscoring the compound’s niche yet growing commercial footprint.

In conclusion, 898441-49-1 represents a compelling case study at the intersection of medicinal chemistry and industrial applications. As research uncovers more about its mechanisms, this compound may well emerge as a cornerstone in next-generation therapeutics or agrochemicals, answering the call for innovative, sustainable solutions.